Cas no 31350-46-6 (Benzene,1-[(diiodomethyl)sulfonyl]-3-methyl-)

Benzene,1-[(diiodomethyl)sulfonyl]-3-methyl- structure
31350-46-6 structure
Product Name:Benzene,1-[(diiodomethyl)sulfonyl]-3-methyl-
CAS No:31350-46-6
MF:C8H8I2O2S
MW:422.021865844727
CID:316744
PubChem ID:3084536
Update Time:2025-04-19

Benzene,1-[(diiodomethyl)sulfonyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(diiodomethyl)sulfonyl]-3-methyl-
    • 1-(diiodomethylsulfonyl)-3-methylbenzene
    • 1-[(Diiodomethyl)sulfonyl]-3-methylbenzene
    • Benzene, 1-((diiodomethyl)sulfonyl)-3-methyl-
    • Diiodomethyl 3-methylphenyl sulfone
    • DTXSID7067615
    • 31350-46-6
    • SCHEMBL751112
    • Diiodomethyl m-tolyl sulfone
    • Inchi: 1S/C8H8I2O2S/c1-6-3-2-4-7(5-6)13(11,12)8(9)10/h2-5,8H,1H3
    • InChI Key: UJPHJBCTEMFRDX-UHFFFAOYSA-N
    • SMILES: IC(S(C1C=CC=C(C)C=1)(=O)=O)I

Computed Properties

  • Exact Mass: 421.83254
  • Monoisotopic Mass: 421.833
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 2.274
  • Boiling Point: 432°Cat760mmHg
  • Flash Point: 215.1°C
  • Refractive Index: 1.686
  • PSA: 34.14
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